Cas no 83732-85-8 (Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1))

Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1) structure
83732-85-8 structure
Product Name:Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1)
CAS No:83732-85-8
MF:C7H9ClN2O3
MW:204.61096072197
CID:721923
PubChem ID:5743761
Update Time:2025-04-19

Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1)
    • 2-amino-4-methyl-6-nitrophenol,hydrochloride
    • 2-amino-6-nitrop-cresol monohydrochloride
    • 422FSP3ULM
    • NS00089241
    • EINECS 280-637-0
    • 2-amino-4-methyl-6-nitrophenol hydrochloride
    • Phenol, 2-amino-4-methyl-6-nitro-, monohydrochloride
    • 2-amino-4-methyl-6-nitrophenol;hydrochloride
    • DTXSID80232600
    • 2-Amino-6-nitrop-cresol HCl
    • 83732-85-8
    • Phenol, 2-amino-4-methyl-6-nitro-, hydrochloride (1:1)
    • Inchi: 1S/C7H8N2O3.ClH/c1-4-2-5(8)7(10)6(3-4)9(11)12;/h2-3,10H,8H2,1H3;1H
    • InChI Key: VYVKCGAGCUDMCH-UHFFFAOYSA-N
    • SMILES: Cl.OC1C(=CC(C)=CC=1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 204.03017
  • Monoisotopic Mass: 204.03017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.1

Experimental Properties

  • Boiling Point: 299.1°C at 760 mmHg
  • Flash Point: 134.7°C

Phenol,2-amino-4-methyl-6-nitro-, hydrochloride (1:1) Related Literature

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